1-(2-Bromo-4,5-dichlorophenyl)sulfonyl-2-ethyl-4-methylimidazole

• IUPAC Name: 1-(2-bromo-4,5-dichlorophenyl)sulfonyl-2-ethyl-4-methylimidazole
• InChI: InChI=1S/C12H11BrCl2N2O2S/c1-3-12-16-7(2)6-17(12)20(18,19)11-5-10(15)9(14)4-8(11)13/h4-6H,3H2,1-2H3
• InChI Key: CFAUOQUCAOFOAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CN1S(=O)(=O)C2=CC(=C(C=C2Br)Cl)Cl)C
• Molecular Formula: C12H11BrCl2N2O2S
• Molecular Weight: 398.1 g/mol

Description

“1-(2-Bromo-4,5-dichlorophenyl)sulfonyl-2-ethyl-4-methylimidazole” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted with an ethyl and a methyl group. The compound also contains a sulfonyl group attached to a phenyl ring, which in turn is substituted with bromo and chloro groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring and a phenyl ring connected by a sulfonyl group. The phenyl ring carries halogen substituents. The exact spatial arrangement would depend on the specific stereochemistry of the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole ring, the sulfonyl group, and the halogen substituents. The imidazole ring is a common motif in many biologically active compounds and can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the size, shape, and functional groups of the molecule would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Without specific context or application, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use in biological systems, the imidazole ring and the sulfonyl group could potentially interact with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Generally, compounds with halogen substituents need to be handled with care due to potential toxicity.

Future Directions

The future research directions for this compound would depend on its intended application. It could be interesting to explore its potential uses in fields like medicinal chemistry, given the presence of the biologically relevant imidazole ring.